Cas no 1376378-65-2 (1-(4-methyl-3-nitrophenyl)ethan-1-amine hydrochloride)

• Product Name: 1-(4-methyl-3-nitrophenyl)ethan-1-amine hydrochloride
• CAS No: 1376378-65-2
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• CID: 4594938
• PubChem ID: 71755394
• Update Time: 2025-10-24

1-(4-methyl-3-nitrophenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-methyl-3-nitrophenyl)ethan-1-amine hydrochloride

• Inchi： 1S/C9H12N2O2.ClH/c1-6-3-4-8(7(2)10)5-9(6)11(12)13;/h3-5,7H,10H2,1-2H3;1H
• InChI Key： ZYPQFUQEUKGUPD-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C([N+]([O-])=O)=C1)(N)C.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-(4-methyl-3-nitrophenyl)ethan-1-amine hydrochloride

Introduction to 1-(4-methyl-3-nitrophenyl)ethan-1-amine hydrochloride (CAS No. 1376378-65-2)

1-(4-methyl-3-nitrophenyl)ethan-1-amine hydrochloride (CAS No. 1376378-65-2) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceutical research and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a nitro group and a methyl group attached to a phenyl ring, along with an ethylamine moiety in its hydrochloride form. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable compound for both academic and industrial research.

The chemical formula of 1-(4-methyl-3-nitrophenyl)ethan-1-amine hydrochloride is C₁₀H₁₂N₂O₂·HCl, and its molecular weight is approximately 220.67 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as 4-methyl-3-nitrobenzaldehyde and ethylamine. The final step involves the formation of the hydrochloride salt to enhance its solubility and stability in aqueous solutions.

In the context of pharmaceutical research, 1-(4-methyl-3-nitrophenyl)ethan-1-amine hydrochloride has been studied for its potential as a lead compound in the development of new therapeutic agents. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that 1-(4-methyl-3-nitrophenyl)ethan-1-amine hydrochloride effectively inhibits the production of pro-inflammatory cytokines in vitro, suggesting its potential use in treating inflammatory diseases.

Beyond its biological activities, the unique chemical structure of 1-(4-methyl-3-nitrophenyl)ethan-1-amine hydrochloride makes it an interesting candidate for synthetic chemistry research. The presence of the nitro group and the amine functionality provides multiple reaction sites for further functionalization and modification. This versatility has led to its use as an intermediate in the synthesis of more complex molecules, including those with potential pharmaceutical applications.

In terms of safety and handling, 1-(4-methyl-3-nitrophenyl)ethan-1-amine hydrochloride should be stored under dry conditions and protected from light to maintain its stability. It is important to handle this compound with appropriate personal protective equipment (PPE) to avoid skin contact or inhalation, as it may cause irritation or other adverse effects.

The environmental impact of 1-(4-methyl-3-nitrophenyl)ethan-1-amine hydrochloride is another area of ongoing research. While there are currently no specific environmental concerns associated with this compound, it is essential to follow best practices for waste disposal and environmental stewardship to minimize any potential risks.

In conclusion, 1-(4-methyl-3-nitrophenyl)ethan-1-amine hydrochloride (CAS No. 1376378-65-2) is a multifaceted compound with significant potential in both pharmaceutical research and synthetic chemistry. Its unique molecular structure and biological activities make it an intriguing subject for further investigation, and ongoing research continues to uncover new applications and insights into its properties.